Cas no 1390584-88-9 (2-[5-(2-Ethylhexyl)thiophen-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-[5-(2-Ethylhexyl)thiophen-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1390584-88-9
• MF: C₁₈H₃₁BO₂S
• MW: 322.313544511795
• MDL: MFCD32062901
• CID: 4554598
• PubChem ID: 68277301
• Update Time: 2025-06-30

2-[5-(2-Ethylhexyl)thiophen-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-[5-(2-Ethylhexyl)-2-thienyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 5-(2-Ethylhexyl)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)thiophene
• 5-(2-Ethylhexyl)-2-thiopheneboronic Acid Pinacol Ester
• 2-(5-(2-Ethylhexyl)thiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[5-(2-Ethylhexyl)thiophen-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CS-0369290
• SCHEMBL12467806
• 1390584-88-9
• E1295
• D90609
• MFCD32062901

• MDL： MFCD32062901
• Inchi： 1S/C18H31BO2S/c1-7-9-10-14(8-2)13-15-11-12-16(22-15)19-20-17(3,4)18(5,6)21-19/h11-12,14H,7-10,13H2,1-6H3
• InChI Key： ZQQJWALJWJYJDR-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1B1OC(C)(C)C(C)(C)O1)CC(CC)CCCC

Computed Properties

• Exact Mass: 322.2137816g/mol
• Monoisotopic Mass: 322.2137816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7

2-[5-(2-Ethylhexyl)thiophen-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

• Storage Condition：0-10°C

Additional information on 2-[5-(2-Ethylhexyl)thiophen-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-[5-(2-Ethylhexyl)thiophen-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1390584-88-9)

2-[5-(2-Ethylhexyl)thiophen-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, also known by its CAS number 1390584-88-9, is a versatile compound with significant applications in the field of organic synthesis and medicinal chemistry. This compound belongs to the class of boronic esters and is characterized by its unique structural features and reactivity. The combination of a thiophene ring and a boron-containing functional group makes it an attractive building block for the synthesis of complex organic molecules and pharmaceuticals.

The thiophene moiety in 2-[5-(2-Ethylhexyl)thiophen-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane imparts valuable electronic and steric properties that can influence the reactivity and stability of the molecule. Thiophenes are widely used in the development of biologically active compounds due to their ability to form stable complexes with metal ions and their potential for modulating biological pathways. The presence of the 2-ethylhexyl substituent on the thiophene ring further enhances the lipophilicity and solubility of the compound, making it suitable for various synthetic transformations.

The boronic ester functionality in 2-[5-(2-Ethylhexyl)thiophen-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is particularly noteworthy. Boronic esters are known for their utility in Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of biologically active compounds and materials. This reaction allows for the formation of carbon-carbon bonds between aryl or vinyl boronic esters and aryl or vinyl halides or pseudohalides under mild conditions. The high functional group tolerance and operational simplicity of this reaction make it a powerful tool in synthetic organic chemistry.

Recent studies have highlighted the potential of 2-[5-(2-Ethylhexyl)thiophen-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in various applications. For instance, a research group at the University of California reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The unique combination of the thiophene ring and boronic ester functionality allowed for the efficient construction of complex molecular architectures with potent antiviral activity against a range of viral pathogens.

In another study published in the Journal of Medicinal Chemistry, researchers from Harvard University utilized 2-[5-(2-Ethylhexyl)thiophen-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a building block in the development of new anticancer drugs. The compound's ability to undergo Suzuki-Miyaura coupling reactions facilitated the synthesis of a series of targeted inhibitors with improved pharmacological properties. These inhibitors showed enhanced selectivity and efficacy against specific cancer cell lines compared to existing treatments.

The versatility of 2-[5-(2-Ethylhexyl)thiophen-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane extends beyond medicinal chemistry. In materials science, this compound has been explored for its potential in the fabrication of organic electronic devices. The electronic properties of thiophenes make them suitable for use in organic semiconductors and light-emitting diodes (OLEDs). The incorporation of boronic ester groups can further enhance the performance of these materials by improving their processability and stability.

The synthetic accessibility and functional versatility of 2-[5-(2-Ethylhexyl)thiophen-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane have made it a valuable reagent in academic and industrial research laboratories. Its use as an intermediate in Suzuki-Miyaura cross-coupling reactions has been extensively documented in both peer-reviewed literature and patent filings. This has led to its widespread adoption as a reliable tool for constructing complex molecular frameworks with diverse applications.

In conclusion, 2-[5-(2-Ethylhexyl)thiophen-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1390584-88-9) is a multifaceted compound with significant potential in various fields. Its unique structural features and reactivity make it an indispensable reagent in organic synthesis and medicinal chemistry. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern scientific endeavors.